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Compound of Interest

Compound Name: 4-Chlorobenzylidenemalononitrile

Cat. No.: B154246 Get Quote

An In-depth Technical Guide to the Chemical Properties of 4-Chlorobenzylidenemalononitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Chlorobenzylidenemalononitrile, systematically named 2-[(4-

chlorophenyl)methylidene]propanedinitrile, is a synthetic organic compound with the molecular

formula C₁₀H₅ClN₂. It is a solid, crystalline substance at room temperature, recognized for its

potent irritant properties.[1][2] While widely known as the primary component of the tear gas

agent CS, its unique chemical structure—featuring a reactive α,β-unsaturated dinitrile system—

makes it a subject of significant interest in organic synthesis and pharmacology.[3][4] Its

profound physiological effects are primarily mediated through the activation of the Transient

Receptor Potential Ankyrin 1 (TRPA1) ion channel, making it a valuable chemical probe for

studying nociception and neurogenic inflammation.[1][5][6] This guide provides a

comprehensive overview of its chemical properties, synthesis, and mechanism of action for

professionals in research and development.

Chemical and Physical Properties
4-Chlorobenzylidenemalononitrile is a white to yellow crystalline solid.[1][4] It is sparingly

soluble in water but shows good solubility in various organic solvents, including acetone,

benzene, and methylene chloride.[7] The key physicochemical properties are summarized in

the table below.
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Property Value Source(s)

IUPAC Name

2-[(4-

chlorophenyl)methylidene]prop

anedinitrile

[8]

CAS Number 1867-38-5 [8]

Molecular Formula C₁₀H₅ClN₂ [8]

Molecular Weight 188.61 g/mol [8]

Appearance Yellow crystalline solid [1][4]

Melting Point 162-163 °C [1]

Boiling Point 335.4 °C at 760 mmHg [1]

Density 1.296 g/cm³ [1]

Vapor Pressure 0.00012 mmHg at 25 °C [1]

Water Solubility 0.1-0.5 g/100 mL [7]

Spectral Data
The structural identity of 4-Chlorobenzylidenemalononitrile is confirmed through various

spectroscopic techniques. The key spectral features are outlined below, providing characteristic

data for compound verification.
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Spectroscopic Technique
Characteristic Peaks /
Signals

Source(s)

Infrared (IR)
~2224 cm⁻¹ (C≡N stretch),

~1605 cm⁻¹ (C=C stretch)
[9]

¹H NMR (DMSO-d₆)

δ 8.57 (s, 1H, vinylic CH), δ

7.97 (d), δ 7.73 (d) (aromatic

CH)

[3]

¹³C NMR (CDCl₃)
δ 158.3, 141.2, 131.8, 130.1,

129.3, 113.4, 112.3, 83.3
[10]

Mass Spectrometry (EI) m/z 188 (M⁺), 153 (M-Cl)⁺ [8]

Chemical Synthesis: An Experimental Protocol
4-Chlorobenzylidenemalononitrile is most commonly synthesized via a Knoevenagel

condensation reaction between 4-chlorobenzaldehyde and malononitrile.[11][12] This reaction

involves the base-catalyzed condensation of an active methylene compound with a carbonyl

group.

General Knoevenagel Condensation Workflow
The logical flow of the synthesis from starting materials to the final, purified product is illustrated

below.
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Starting Materials

Reaction Step

Workup & Purification

Final Product

4-Chlorobenzaldehyde

Dissolve reactants
in solvent (e.g., Ethanol)

Malononitrile

Add catalyst
(e.g., Piperidine)

Stir at specified
temperature and time

Precipitate product
(e.g., add water)

Filter solid product

Wash with water

Recrystallize from
appropriate solvent

Pure 4-Chlorobenzylidene-
malononitrile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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